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Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract

JBSNF-000028 is a potent and orally active small molecule inhibitor of Nicotinamide N-
methyltransferase (NNMT). As a key enzyme in cellular metabolism, NNMT has emerged as a
promising therapeutic target for a range of metabolic disorders. This technical guide provides a
comprehensive overview of the chemical properties, biological activity, and relevant
experimental protocols for JIBSNF-000028 free base, intended to support further research and
development in this field.

Chemical Properties

JBSNF-000028 free base is a tricyclic small molecule. While specific experimental data for
some physicochemical properties are not publicly available, the fundamental chemical
identifiers and solubility have been reported.

Table 1: Chemical and Physical Properties of JBSNF-000028 Free Base
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Property Value Source

2-methyl-1,2,5,6-tetrahydro-

IUPAC Name 3H-pyrrolo[3,2,1-ijJquinazolin- N/A
3-imine

Molecular Formula C11Hi3Ns [1]
Molecular Weight 187.24 g/mol [1]
CAS Number 3026599-90-3 [2]
Appearance Solid (form not specified) [3]
Solubility Soluble in DMSO [4][5]
Melting Point Not publicly available N/A
Boiling Point Not publicly available N/A
pKa Not publicly available N/A
LogP Not publicly available N/A

Biological Activity

JBSNF-000028 is a highly potent inhibitor of NNMT across multiple species. Its inhibitory action
on NNMT leads to downstream effects on cellular metabolism, including insulin sensitization
and glucose regulation.

Table 2: In Vitro Inhibitory Activity of JBSNF-000028
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Cell Line/Assay

Target ICs0 (M) . Source
Condition

Human NNMT Recombinant enzyme

0.033 [2]
(hNNMT) assay
Monkey NNMT Recombinant enzyme

0.19 [2]
(MKNNMT) assay
Mouse NNMT Recombinant enzyme

0.21 [2]
(MNNMT) assay
Endogenous Cellular U20S cells (24h

ECs0=25 [2]
NNMT treatment)

JBSNF-000028 has demonstrated a lack of cytotoxicity in HepG2 cells at concentrations up to
100 uM over a 72-hour period.[2][6]

Mechanism of Action and Signaling Pathway

JBSNF-000028 exerts its biological effects by directly inhibiting the enzymatic activity of
Nicotinamide N-methyltransferase (NNMT). NNMT catalyzes the methylation of nicotinamide
(NAM) to 1-methylnicotinamide (MNA), utilizing S-adenosyl-L-methionine (SAM) as a methyl
donor, which is converted to S-adenosyl-L-homocysteine (SAH). By blocking this reaction,
JBSNF-000028 modulates the levels of these key metabolites, which has downstream
consequences on various cellular processes.
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Prepare Reagents:
- Recombinant NNMT
- JBSNF-000028 dilutions
- Nicotinamide (NAM)
- S-adenosyl-L-methionine (SAM)
- Assay Buffer

!

Incubate NNMT with
JBSNF-000028

!

Initiate Reaction with
NAM and SAM

!

Incubate at 37°C

Stop Reaction

!

Detect Product Formation
(e.g., LC-MS/MS)

!

Data Analysis:
Calculate I1Cso
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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